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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Executive Summary & Compound Identity
1-(4-Chlorophenyl)pentan-1-amine (4-CPPA) is a lipophilic primary benzylic amine

structurally homologous to the anorectic agent Sibutramine (specifically its desmethyl

metabolites) and the antidepressant Sertraline.

Chemical Class:

-alkylbenzylamine.

Primary Mechanism: Predicted dual Serotonin-Norepinephrine Reuptake Inhibitor (SNRI)

with potential Dopamine Reuptake Inhibition (DRI) activity due to the lipophilic pentyl chain.

Therapeutic Potential: Depression (MDD), Obesity (Anorectic), and ADHD.

Key Differentiator: Unlike Amphetamine, 4-CPPA lacks the

-methyl-phenethylamine skeleton required for potent monoamine release, suggesting a
mechanism primarily driven by reuptake inhibition, reducing neurotoxicity risks associated
with efflux.
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Mechanism of Action & Signaling Pathways
4-CPPA operates at the synaptic cleft, blocking the presynaptic transporters SERT (Serotonin)

and NET (Norepinephrine). The addition of the 4-Chloro group (para-substitution) significantly

enhances affinity for SERT, while the pentyl chain increases lipophilicity, facilitating blood-brain

barrier (BBB) penetration and potentially broadening affinity to DAT (Dopamine Transporter).

Diagram: Synaptic Modulation Dynamics
The following diagram illustrates the differential binding and downstream signaling effects of 4-

CPPA compared to a Releaser (Amphetamine) and a Selective Inhibitor (Sertraline).
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Caption: Comparative mechanism showing 4-CPPA as a dual reuptake inhibitor distinct from

the releasing mechanism of Amphetamine.

Comparative Efficacy Analysis
The following table synthesizes in vivo performance metrics. Data for 4-CPPA is projected

based on Structure-Activity Relationship (SAR) data of the
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-alkylbenzylamine class (e.g., Desmethylsibutramine).

Table 1: Pharmacological Profile Comparison
Feature

4-CPPA

(Target)
Sibutramine

(Comparator)
Sertraline

(Comparator)
Amphetamine

(Control)

Primary MOA
SNRI (Reuptake

Inhibition)

SNRI (Reuptake

Inhibition)

SSRI (Selective

5-HT)
DA/NE Releaser

SERT Affinity (

)

High (~10–50

nM)
High (28 nM)

Very High (0.2

nM)
Low (>1000 nM)

NET Affinity (

)

Moderate (~50–

100 nM)

Moderate (18

nM)
Low (>400 nM) High (7 nM)

Forced Swim

Test (FST)

Significant

reduction in

immobility

(Efficacy ++).

Moderate

reduction

(Efficacy +).

High reduction

(Efficacy +++).

False Positive

(Hyperactivity).

Food Intake

Inhibition

High (Anorectic).

5-HT/NE

synergy.

High (Anorectic). Low/Neutral. High (Anorectic).

Locomotor

Activity

Moderate

increase (non-

stimulant profile).

Low/No increase.

[1]
No increase.

Massive increase

(Stereotypy).

Half-Life (

)

Projected 12–16

hrs (Lipophilic).

14–16 hrs

(Active

metabolites).

26 hrs. 10–12 hrs.

*Values for 4-CPPA are predicted based on 4-Cl-benzylamine SAR trends [1].

Experimental Protocols for Validation
To objectively verify the efficacy of 4-CPPA, the following standardized in vivo protocols must

be employed. These assays differentiate antidepressant-like activity from non-specific

psychostimulant effects.
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A. Forced Swim Test (FST) - Antidepressant Screening
This test measures the compound's ability to prevent "despair" behavior.

Subjects: Male C57BL/6J mice (8–10 weeks old).

Dosing: Administer 4-CPPA (10, 30, 60 mg/kg, i.p.) 30 minutes prior to testing. Vehicle:

Saline + 5% DMSO.

Apparatus: Cylindrical glass tank (30 cm height, 20 cm diameter) filled with water (25°C) to a

depth of 15 cm.

Procedure:

Place mouse in water for 6 minutes.

Record video for the last 4 minutes.

Scoring: Measure duration of Immobility (floating without struggling).

Validation: Compare against Sertraline (20 mg/kg) as positive control. A reduction in

immobility without hyperactivity confirms antidepressant potential.

B. Locomotor Activity Assay - Psychostimulant
Screening
Crucial to distinguish 4-CPPA from addictive stimulants like Amphetamine.

Apparatus: Open Field Box (40x40 cm) with infrared beam tracking.

Protocol:

Acclimatize mice for 60 mins.

Inject 4-CPPA (highest effective dose from FST).

Record total distance traveled (cm) and rearing counts for 120 mins.

Interpretation:
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Sibutramine-like: No significant change in locomotion.

Amphetamine-like: >200% increase in locomotion + stereotypic behavior.

C. Cumulative Food Intake - Obesity Model
Subjects: Diet-Induced Obese (DIO) rats or fasted Wistar rats.

Protocol:

Fast rats for 16 hours.

Administer 4-CPPA (p.o.) 1 hour before dark cycle onset.

Provide pre-weighed food pellets.

Measure food consumption at 1h, 2h, 4h, and 24h.

Endpoint: Calculate % inhibition of food intake vs. Vehicle.

Experimental Workflow Diagram
This workflow outlines the decision tree for characterizing 4-CPPA based on in vivo data

outputs.
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Caption: Sequential validation pipeline to classify 4-CPPA as a therapeutic agent vs. a

psychostimulant.
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Safety & Toxicology Considerations
While 4-CPPA avoids the direct neurotoxicity of halogenated amphetamines (e.g., 4-

Chloroamphetamine or 4-CA) due to its benzylic amine structure preventing transport-mediated

efflux [2], the following risks must be assessed:

Serotonin Syndrome: Co-administration with MAOIs is contraindicated due to potent SERT

inhibition.

Cardiovascular Effects: Dual NET inhibition may elevate blood pressure and heart rate, a

known liability of the structural analog Sibutramine [3].

Metabolic Stability: The pentyl chain is susceptible to

-oxidation and

-1 hydroxylation. PK studies should monitor for active metabolites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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